Cas no 2138510-66-2 (2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid)

• Product Name: 2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid
• CAS No: 2138510-66-2
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6512378
• PubChem ID: 165832928
• Update Time: 2025-07-14

2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid
• 2138510-66-2
• EN300-803693
• 2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid

• Inchi： 1S/C14H21NO3/c16-13(11-3-4-12(11)14(17)18)15-6-5-9-1-2-10(7-9)8-15/h9-12H,1-8H2,(H,17,18)
• InChI Key： KCGXGNRKAJLCFO-UHFFFAOYSA-N
• SMILES： O=C(C1CCC1C(=O)O)N1CCC2CCC(C1)C2

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid

2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic Acid: A Comprehensive Overview

The compound 2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid, identified by the CAS number 2138510-66-2, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines a cyclobutane ring with a 3-azabicyclo[4.2.1]nonane moiety, making it a subject of interest for researchers exploring novel chemical frameworks.

The structural integrity of this compound is primarily attributed to its bicyclic system, which provides stability and rigidity to the molecule. The presence of the azabicyclo group introduces nitrogen into the structure, enhancing its ability to participate in hydrogen bonding and other intermolecular interactions. Recent studies have highlighted the importance of such structural features in drug design, particularly in the development of bioactive compounds with improved pharmacokinetic properties.

One of the most notable aspects of this compound is its synthetic versatility. Researchers have employed various methodologies to synthesize this molecule, including ring-closing metathesis and other advanced organic synthesis techniques. These methods not only underscore the molecule's synthetic accessibility but also pave the way for further modifications to explore its potential applications.

In terms of applications, this compound has shown promise in the field of medicinal chemistry. Its unique structure makes it a potential candidate for drug delivery systems and as a scaffold for developing new therapeutic agents. Recent studies have demonstrated its ability to modulate cellular pathways involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent.

Moreover, the compound's stability under various conditions has been extensively studied, revealing its suitability for use in both in vitro and in vivo experiments. This stability is crucial for maintaining its bioactivity during pharmacological testing and ensures its reliability as a research tool.

From an environmental perspective, the synthesis and degradation pathways of this compound have been analyzed to assess its eco-friendliness. Findings indicate that under specific conditions, the compound can undergo biodegradation, reducing its environmental footprint compared to traditional synthetic molecules.

In conclusion, 2-{3-Azabicyclo[4.2.1]nonane-3-carbonyl}cyclobutane-1-carboxylic acid represents a significant advancement in organic chemistry, offering a versatile platform for further research and development across multiple disciplines.